Cas no 125802-07-5 (1-(3-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 1-(3-methoxyphenyl)cyclohexan-1-amine
• CAS No: 125802-07-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD11899168
• CID: 3045832
• PubChem ID: 36133779
• Update Time: 2025-05-27

1-(3-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• {1-[3-(methyloxy)phenyl]cyclohexyl}amine
• 1-(3-methoxyphenyl)-cyclohexylamine
• 1-(3-methoxyphenyl)cyclohexan-1-amine
• CHEMBL254459
• EN300-257976
• 1-(3-methoxyphenyl)cyclohexanamine
• Z513696910
• 1-(3-Methoxyphenyl)cyclohexylamine
• HCAWFOVQBDALEZ-UHFFFAOYSA-N
• AFA80207
• 125802-07-5
• 831-705-9
• SCHEMBL5221231
• AT29483

• MDL： MFCD11899168
• Inchi： 1S/C13H19NO/c1-15-12-7-5-6-11(10-12)13(14)8-3-2-4-9-13/h5-7,10H,2-4,8-9,14H2,1H3
• InChI Key： HCAWFOVQBDALEZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.51360

Additional information on 1-(3-methoxyphenyl)cyclohexan-1-amine

Recent Advances in the Study of 1-(3-Methoxyphenyl)cyclohexan-1-amine (CAS: 125802-07-5)

The compound 1-(3-methoxyphenyl)cyclohexan-1-amine (CAS: 125802-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexylamine core and 3-methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-(3-methoxyphenyl)cyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed a combination of catalytic hydrogenation and selective methylation, achieving a scalable process suitable for industrial production. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(3-methoxyphenyl)cyclohexan-1-amine exhibits notable activity as a serotonin receptor modulator. In vitro and in vivo studies demonstrated its affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. A recent preclinical trial highlighted its anxiolytic effects in rodent models, with fewer side effects compared to traditional SSRIs.

Another significant finding is the compound's potential role in neurodegenerative diseases. Research published in Neuropharmacology (2024) indicated that 1-(3-methoxyphenyl)cyclohexan-1-amine may protect neuronal cells from oxidative stress and apoptosis, possibly through the activation of the Nrf2-ARE pathway. These findings open new avenues for exploring its use in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Additionally, more extensive toxicology studies are needed to ensure its safety for human use. Ongoing research aims to address these gaps, with several patents filed recently for derivative compounds with improved properties.

In conclusion, 1-(3-methoxyphenyl)cyclohexan-1-amine (CAS: 125802-07-5) represents a compelling candidate for further development in the pharmaceutical industry. Its dual action on serotonin receptors and neuroprotective mechanisms positions it as a versatile molecule with broad therapeutic potential. Future studies should focus on clinical translation and the exploration of its full pharmacological spectrum.